Cas no 380455-59-4 ((1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine)

• Product Name: (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine
• CAS No: 380455-59-4
• MF: C₁₄H₁₄BrN₃S
• MW: 336.250060558319
• CID: 6505012
• Update Time: 2025-07-19

(1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine
• 2-Thiazolamine, 4-(4-bromophenyl)-N-(1-pyrrolidinylmethylene)-

• Inchi： 1S/C14H14BrN3S/c15-12-5-3-11(4-6-12)13-9-19-14(17-13)16-10-18-7-1-2-8-18/h3-6,9-10H,1-2,7-8H2
• InChI Key： SBXVPSPHKHXYDP-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Br)C=C2)N=C1N=CN1CCCC1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 471.4±37.0 °C(Predicted)
• pka: 4.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine

Introduction to (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine (CAS No. 380455-59-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, the compound (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine (CAS No. 380455-59-4) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical characteristics, synthetic pathways, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine is characterized by a thiazole core substituted with a bromophenyl group and a pyrrolidine moiety. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, contributing to its biological activity. The presence of the bromophenyl group enhances the compound's interaction with biological targets, while the pyrrolidine ring adds to its solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential as drug candidates. The thiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The compound (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine represents an innovative derivative that combines the advantages of these structural motifs.

The synthesis of (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine involves a multi-step process that requires careful selection of reagents and reaction conditions. The key steps include the formation of the thiazole ring followed by functionalization with the bromophenyl and pyrrolidine groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in creating novel molecules with enhanced pharmacological properties. For instance, modifications to the bromophenyl group have been investigated to improve binding affinity to specific biological targets.

The pharmacological profile of (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-yl)methanimine has been the subject of several recent studies. Initial findings suggest that it exhibits promising activity against various disease models. Specifically, its ability to modulate enzyme activity and interfere with signaling pathways has been highlighted in preclinical trials. These results are particularly encouraging for the development of new therapeutic strategies targeting chronic diseases.

In addition to its therapeutic potential, the compound's chemical stability makes it an attractive candidate for further investigation. Studies have demonstrated that it remains stable under various storage conditions, which is crucial for pharmaceutical applications. This stability ensures that the compound maintains its integrity throughout the synthesis process and during its use in medical formulations.

The role of computational chemistry in understanding the behavior of complex molecules like (1E)-N-4-(4-bromophenyl)-1,3-thiazol-2-yl-1-(pyrrolidin-1-ylmethanimine) cannot be overstated. Advanced modeling techniques have been used to predict its interactions with biological targets and assess its potential side effects. These simulations provide valuable insights into optimizing its structure for better efficacy and safety.

The future prospects for this compound are promising. Ongoing research aims to explore new synthetic routes that could improve yield and reduce costs. Additionally, clinical trials are being planned to evaluate its efficacy in humans for various therapeutic indications. The collaboration between academic institutions and pharmaceutical companies is essential in translating these findings into tangible medical benefits.

In conclusion, (CAS No. 380455) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis, pharmacological properties, and future prospects underscore its importance as a research tool and a candidate for new drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing unmet medical needs.